1-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)propyl]-4-phenylpiperidin-4-ol

• CAS No.: 62590-31-2
• Molecular Formula: C22H27NO3
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 1-[3-(2,3-dihydro-1,4-benzodioxin-3-yl)propyl]-4-phenylpiperidin-4-ol
• InChI: InChI=1S/C22H27NO3/c24-22(18-7-2-1-3-8-18)12-15-23(16-13-22)14-6-9-19-17-25-20-10-4-5-11-21(20)26-19/h1-5,7-8,10-11,19,24H,6,9,12-17H2
• InChI Key: DSXGISSRCZNZNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=CC=C2)O)CCCC3COC4=CC=CC=C4O3

Description

1-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)propyl]-4-phenylpiperidin-4-ol is a useful research compound. Its molecular formula is C22H27NO3 and its molecular weight is 353.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The solution of 5 g of 1-[3-(1,4-benzodioxan-2-yl)propionyl]-4-hydroxy-4-phenylpiperidine in 50 ml of tetrahydrofuran is added to the stirred mixture of 2 g of lithium aluminum hydride and 50 ml of tetrahydrofuran at room temperature. Stirring is continued for 12 hours, whereupon the reaction mixture is decomposed with a few drops of ethyl acetate, 2 ml of water, 4 ml of 15% aqueous sodium hydroxide and 4 ml of water. It is filtered, the filtrate evaporated and the residue recrystallized from isopropanol, to yield the 2-[3-(4-hydroxy-4-phenylpiperidino)propyl]-1,4-benzodioxan melting at 95°-98°. The hydrochloride thereof is prepared in the above illustrated manner and recrystallized from isopropanol, mp. 155°-157°.